N-[2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl]-4-methoxy-2,5-dimethylbenzenesulfonamide

• IUPAC Name: N-[2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl]-4-methoxy-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C20H23BrN2O3S/c1-12-10-20(13(2)9-19(12)26-4)27(24,25)22-8-7-16-14(3)23-18-6-5-15(21)11-17(16)18/h5-6,9-11,22-23H,7-8H2,1-4H3
• InChI Key: AYFPHYRZVTZXHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)NCCC2=C(NC3=C2C=C(C=C3)Br)C)C)OC
• Molecular Formula: C20H23BrN2O3S
• Molecular Weight: 451.4 g/mol

Description

This compound is a complex organic molecule that contains an indole ring, which is a prevalent moiety in many natural products and drugs. Indoles play a significant role in cell biology and have various biologically vital properties. The compound also contains a benzenesulfonamide group, which is found in many therapeutic agents.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an indole ring, a benzenesulfonamide group, and various substituents including a bromine atom, methyl groups, and a methoxy group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of a bromine atom could potentially increase its molecular weight and influence its reactivity.

Mechanism of Action

Target of Action

Indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . They play a significant role in cell biology and are used for the treatment of various disorders in the human body .

Mode of Action

Indole derivatives have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound interacts with its targets, leading to changes that can treat or prevent various conditions.

Biochemical Pathways

Indole derivatives are known to influence a broad range of biological activities, suggesting that they may affect multiple biochemical pathways . For instance, some indole derivatives have been reported to inhibit polymerization of tubulin, a protein that is crucial for cell division .

Result of Action

Some indole derivatives have been shown to induce cell apoptosis, arrest cells in the g2/m phase, and inhibit polymerization of tubulin . These effects suggest that the compound could potentially be used as a therapeutic agent for conditions that involve abnormal cell division, such as cancer.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions could involve further exploration of the biological activities of this compound and its derivatives, as well as the development of novel synthesis methods.